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Compound of Interest

1-Bromo-4-(trans-4-
Compound Name:
pentylcyclohexyl)benzene

cat. No.: B1275687

An In-depth Technical Guide to 1-Bromo-4-(trans-4-pentylcyclohexyl)benzene

For researchers, scientists, and professionals in drug development, 1-Bromo-4-(trans-4-
pentylcyclohexyl)benzene is a valuable chemical intermediate. This guide provides a
comprehensive overview of its properties, potential applications, and illustrative experimental
protocols.

Core Properties and Data

1-Bromo-4-(trans-4-pentylcyclohexyl)benzene is a halogenated aromatic compound.[1] Its
molecular structure, featuring a trans-cyclohexyl ring, gives it a rigid and linear shape, a
desirable characteristic in the synthesis of liquid crystals.[1][2] The bromine atom serves as a
reactive site for various cross-coupling reactions, making it a versatile building block in organic
synthesis.[1][2]

Quantitative Data Summary

The key physicochemical properties of 1-Bromo-4-(trans-4-pentylcyclohexyl)benzene are
summarized in the table below for easy reference.
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Property

Value

Molecular Weight

309.3 g/mol [3][4]

Molecular Formula

C17H25Br[3][4][5][6]

CAS Number 79832-89-6[3][5][6]

Appearance White or off-white solid[6][7]

Purity >95%][5], with higher purities available (=98%6],
>99.5%[8])

Boiling Point 363°C at 760 mmHg[5]

Density 1.129 g/cm3[5]

Flash Point 165.9°C[5]

Refractive Index 1.518[5]

Applications in Research and Development

This compound is primarily utilized in the following areas:
o Liquid Crystal Synthesis: It serves as a monomer in the synthesis of liquid crystals.[5][7][8]
o Organic Synthesis: It is a key intermediate in various organic reactions.[6]

o Pharmaceutical and Agrochemical Research: The structural motifs of similar alkylcyclohexyl
bromobenzenes suggest their potential as scaffolds in the design of novel agrochemicals
and pharmaceuticals.[1]

» Protein Degrader Building Blocks: It is classified within a product family of protein degrader
building blocks, indicating its potential use in the development of targeted protein
degradation technologies.[3]

lllustrative Experimental Protocol: Suzuki-Miyaura
Cross-Coupling
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The following is a representative protocol for a Suzuki-Miyaura cross-coupling reaction, a
common application for aryl bromides like 1-Bromo-4-(trans-4-pentylcyclohexyl)benzene.
This protocol is for illustrative purposes and may require optimization for specific substrates.

Objective: To synthesize 4-(trans-4-pentylcyclohexyl)-1,1'-biphenyl by coupling 1-Bromo-4-
(trans-4-pentylcyclohexyl)benzene with phenylboronic acid.

Materials:

» 1-Bromo-4-(trans-4-pentylcyclohexyl)benzene

e Phenylboronic acid

o Palladium(ll) acetate (Pd(OAc)2)

o Triphenylphosphine (PPh3)

e Potassium carbonate (K2CO3)

o Toluene

o Water

o Standard laboratory glassware and inert atmosphere setup (e.g., Schlenk line)
Procedure:

e Reaction Setup: In a flame-dried Schlenk flask under an inert atmosphere (e.g., argon or
nitrogen), combine 1-Bromo-4-(trans-4-pentylcyclohexyl)benzene (1.0 eq), phenylboronic
acid (1.2 eq), and potassium carbonate (2.0 eq).

o Catalyst Preparation: In a separate flask, prepare the palladium catalyst by dissolving
palladium(ll) acetate (0.02 eq) and triphenylphosphine (0.04 eq) in toluene.

e Reaction Initiation: Add the catalyst solution to the Schlenk flask containing the reactants.
Add a mixture of toluene and water (e.g., 4:1 v/v) to the flask.
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» Reaction Conditions: Heat the reaction mixture to reflux (approximately 80-90°C) and stir
vigorously for 12-24 hours. Monitor the reaction progress using thin-layer chromatography
(TLC).

o Workup: After the reaction is complete, cool the mixture to room temperature. Add water and
extract the product with a suitable organic solvent (e.g., ethyl acetate). Wash the combined
organic layers with brine, dry over anhydrous sodium sulfate, and filter.

 Purification: Concentrate the filtrate under reduced pressure. Purify the crude product by
column chromatography on silica gel to obtain the desired 4-(trans-4-pentylcyclohexyl)-1,1'-
biphenyl.

o Characterization: Confirm the structure and purity of the final product using analytical
techniques such as NMR spectroscopy and mass spectrometry.

Conceptual Workflow Visualization

The following diagram illustrates a conceptual workflow for the use of 1-Bromo-4-(trans-4-
pentylcyclohexyl)benzene in a drug discovery context, from initial synthesis to final product
characterization.
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Conceptual workflow for synthesis and characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b1275687?utm_src=pdf-body-img
https://www.benchchem.com/product/b1275687?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1275687?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

References

e 1. benchchem.com [benchchem.com]
e 2. benchchem.com [benchchem.com]
o 3. calpaclab.com [calpaclab.com]

e 4. 1-Bromo-4-(trans-4-pentylcyclohexyl)benzene | C17H25Br | CID 3827903 - PubChem
[pubchem.ncbi.nim.nih.gov]

e 5. China 1-Bromo-4-(Trans-4-n-Pentylcyclohexyl)Benzene CAS: 79832-89-6 Manufacturers -
Free Sample - Alfa Chemical [alfachemch.com]

¢ 6. 1-Bromo-4-(trans-4-pentylcyclohexyl)benzene, CasNo0.79832-89-6 Henan Allgreen
Chemical Co.,Ltd China (Mainland) [allgreenchem.lookchem.com]

e 7. myuchem.com [myuchem.com]

e 8. 1-Bromo-4-(trans-4-pentylcyclohexyl)benzen _Liquid crystal intermediates_Fine
chemicals_Products and services_Yantai Xianhua Technology Group Co., Ltd.
[en.xhtechgroup.com]

 To cite this document: BenchChem. [1-Bromo-4-(trans-4-pentylcyclohexyl)benzene
molecular weight]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1275687#1-bromo-4-trans-4-pentylcyclohexyl-
benzene-molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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